Cas no 2228602-08-0 (2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine)

• Product Name: 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine
• CAS No: 2228602-08-0
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 6547554
• PubChem ID: 165866072
• Update Time: 2025-06-11

2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine
• EN300-1748692
• 2228602-08-0

• Inchi： 1S/C14H20N2/c1-16-9-8-15-10-14(16)13-7-3-5-11-4-2-6-12(11)13/h3,5,7,14-15H,2,4,6,8-10H2,1H3
• InChI Key： WAMMGMJIFUOQME-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CC=C2CCCC=12

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine

Introduction to 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine (CAS No: 2228602-08-0)

2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No) 2228602-08-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, characterized by its six-membered nitrogen-containing ring, which is fused with a dihydroindenyl moiety. The structural configuration of this molecule imparts unique pharmacological properties, making it a promising candidate for further investigation in medicinal chemistry.

The dihydroindenyl group, a derivative of indene, contributes to the molecular complexity and potential binding interactions with biological targets. The presence of a methyl group at the 1-position of the piperazine ring enhances the lipophilicity of the compound, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. These structural features make 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for neurological and psychiatric disorders. The piperazine core is a well-established pharmacophore in this domain, with several FDA-approved drugs featuring this motif. The structural similarity between 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine and these established therapeutics suggests potential applications in treating conditions such as depression, anxiety, and schizophrenia. Furthermore, the dihydroindenyl moiety may contribute to unique binding affinities and selectivity profiles compared to traditional piperazine-based compounds.

One of the most compelling aspects of 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine is its potential as a tool compound for mechanistic studies. The compound’s ability to interact with various neurotransmitter receptors has been explored in preclinical models. For instance, studies have indicated that derivatives of this class may modulate serotonin receptor activity, which is implicated in mood regulation and cognitive function. This aligns with the growing interest in serotonergic modulation as a therapeutic strategy for neuropsychiatric disorders.

The synthesis of 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are commonly utilized in constructing the dihydroindenyl scaffold. These synthetic approaches not only highlight the sophistication of modern organic chemistry but also underscore the importance of process optimization in drug development.

Recent advances in computational chemistry have further enhanced the understanding of 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine’s pharmacological properties. Molecular docking simulations have been performed to predict its binding interactions with target proteins such as serotonin receptors (5-HT receptors). These simulations provide valuable insights into the compound’s mode of action and help identify potential analogs with improved efficacy and reduced side effects. The integration of computational tools with experimental data has become an indispensable part of modern drug discovery pipelines.

The pharmacokinetic profile of 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine is another area of active investigation. In vitro studies have been conducted to assess its metabolic stability and excretion pathways. These studies are crucial for determining appropriate dosing regimens and minimizing potential drug-drug interactions. Additionally, pharmacogenomic analyses have been performed to explore how genetic variations may influence individual responses to this compound. Such analyses are essential for developing personalized medicine approaches tailored to specific patient populations.

The potential therapeutic applications of 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine extend beyond neurological disorders. Emerging research suggests that this compound may exhibit anti-inflammatory properties by modulating immune cell signaling pathways. The ability to interact with both central nervous system (CNS) and peripheral targets makes it a multifaceted candidate for treating inflammatory conditions such as rheumatoid arthritis or even certain types of cancer. These broader therapeutic implications highlight the versatility of this molecular scaffold.

In conclusion, 2-(2,3-dihydro-1H-inden-4-yl)-1-methylpiperazine (CAS No: 2228602-08-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising pharmacological properties. Ongoing studies continue to unravel its potential applications in treating neurological disorders while exploring new therapeutic avenues such as anti-inflammation treatments. As our understanding of drug-target interactions evolves through interdisciplinary approaches combining organic chemistry,computational modeling,and pharmacological studies,this compound stands at the forefrontof innovationin medicinal chemistry.